Fosamprenavir

• CAS No.: 226700-79-4
• Product Name: Fosamprenavir
• Molecular Formula: C25H36N3O9PS
• Molecular Weight: 585.6 g/mol
• IUPAC Name: [(3S)-oxolan-3-yl] N-[(2S,3R)-4-[(4-aminophenyl)sulfonyl-(2-methylpropyl)amino]-1-phenyl-3-phosphonooxybutan-2-yl]carbamate
• Standard InChI: InChI=1S/C25H36N3O9PS/c1-18(2)15-28(39(33,34)22-10-8-20(26)9-11-22)16-24(37-38(30,31)32)23(14-19-6-4-3-5-7-19)27-25(29)36-21-12-13-35-17-21/h3-11,18,21,23-24H,12-17,26H2,1-2H3,(H,27,29)(H2,30,31,32)/t21-,23-,24+/m0/s1
• Standard InChIKey: MLBVMOWEQCZNCC-OEMFJLHTSA-N
• Isomeric SMILES: CC(C)CN(C[C@H]([C@H](CC1=CC=CC=C1)NC(=O)O[C@H]2CCOC2)OP(=O)(O)O)S(=O)(=O)C3=CC=C(C=C3)N
• SMILES: CC(C)CN(CC(C(CC1=CC=CC=C1)NC(=O)OC2CCOC2)OP(=O)(O)O)S(=O)(=O)C3=CC=C(C=C3)N
• Canonical SMILES: CC(C)CN(CC(C(CC1=CC=CC=C1)NC(=O)OC2CCOC2)OP(=O)(O)O)S(=O)(=O)C3=CC=C(C=C3)N
• Appearance: Solid powder
• Physical Description: Solid
• Description: Fosamprenavir is a prodrug form of amprenavir. In the body fosamprenavir is metabolized to amprenavir, a synthetic derivative of hydroxyethylamine sulfonamide that selectively binds to and inhibits human immunodeficiency virus (HIV) protease.; Fosamprenavir, also known as fos-apv or VX175 CPD, belongs to the class of organic compounds known as aminobenzenesulfonamides. These are organic compounds containing a benzenesulfonamide moiety with an amine group attached to the benzene ring. Fosamprenavir is considered to be a practically insoluble (in water) and relatively neutral molecule. Fosamprenavir has been detected in multiple biofluids, such as urine and blood. Within the cell, fosamprenavir is primarily located in the cytoplasm and membrane (predicted from logP). Fosamprenavir can be biosynthesized from sulfanilamide.; Fosamprenavir is a sulfonamide with a structure based on that of sulfanilamide substituted on the sulfonamide nitrogen by a (2R,3S)-4-phenyl-2-(phosphonooxy)-3-({[(3S)-tetrahydrofuran-3-yloxy]carbonyl}amino)butyl group. It is a pro-drug of the HIV protease inhibitor and antiretroviral drug amprenavir. It has a role as a prodrug. It derives from a sulfanilamide.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Solubility: In water, 2.8 mg/L at 25 °C (est); 6.85e-01 g/L
• Synonyms: [(3S)-oxolan-3-yl] N-[(2S,3R)-4-[(4-aminophenyl)sulfonyl-(2-methylpropyl)amino]-1-phenyl-3-phosphonooxybutan-2-yl]carbamate; 3-(((4-aminophenyl)sulfonyl)(2-methylpropyl)amino)-1-(phenylmethyl)-2-(phosphonooxy)propyl)carbamic acid C-(tetrahydro-3-furanyl) ester; fosamprenavir; 226700-81-8 (calcium) GW 433908; GW-433908; GW-908
• Targets: HIV Protease
• Vapor Pressure: 6.1X10-11 mm Hg at 25 °C (est)
• PubChem Compound: 131536
• Last Modified: Nov 11 2021